Cas no 2549064-44-8 (1-ethyl-4-4-({1-3-fluoro-5-(trifluoromethyl)pyridin-2-ylpiperidin-4-yl}oxy)but-2-yn-1-ylpiperazine)

• Product Name: 1-ethyl-4-4-({1-3-fluoro-5-(trifluoromethyl)pyridin-2-ylpiperidin-4-yl}oxy)but-2-yn-1-ylpiperazine
• CAS No: 2549064-44-8
• MF: C₂₁H₂₈F₄N₄O
• MW: 428.46683883667
• CID: 5328334
• Update Time: 2025-07-20

1-ethyl-4-4-({1-3-fluoro-5-(trifluoromethyl)pyridin-2-ylpiperidin-4-yl}oxy)but-2-yn-1-ylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-4-[4-[[1-[3-fluoro-5-(trifluoromethyl)-2-pyridinyl]-4-piperidinyl]oxy]-2-butyn-1-yl]piperazine
• 1-ethyl-4-4-({1-3-fluoro-5-(trifluoromethyl)pyridin-2-ylpiperidin-4-yl}oxy)but-2-yn-1-ylpiperazine

• Inchi： 1S/C21H28F4N4O/c1-2-27-10-12-28(13-11-27)7-3-4-14-30-18-5-8-29(9-6-18)20-19(22)15-17(16-26-20)21(23,24)25/h15-16,18H,2,5-14H2,1H3
• InChI Key： VYTYDFSORPNZDI-UHFFFAOYSA-N
• SMILES： N1(CC)CCN(CC#CCOC2CCN(C3=NC=C(C(F)(F)F)C=C3F)CC2)CC1

Experimental Properties

• Density: 1.27±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 513.8±50.0 °C(Predicted)
• pka: 7.63±0.10(Predicted)

Additional information on 1-ethyl-4-4-({1-3-fluoro-5-(trifluoromethyl)pyridin-2-ylpiperidin-4-yl}oxy)but-2-yn-1-ylpiperazine

Chemical Profile of 1-ethyl-4-(4-({1-3-fluoro-5-(trifluoromethyl)pyridin-2-ylpiperidin-4-yl}oxy)but-2-yn-1-ylpiperazine (CAS No. 2549064-44-8)

1-ethyl-4-(4-({1-3-fluoro-5-(trifluoromethyl)pyridin-2-ylpiperidin-4-yl}oxy)but-2-yn-1-ylpiperazine, identified by the CAS number 2549064-44-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a piperazine core, a propargyl chain, and a pyridine moiety with fluorine and trifluoromethyl substituents. The presence of these functional groups imparts unique chemical properties that make it a promising candidate for further exploration in drug discovery and development.

The structural composition of 1-ethyl-4-(4-{(1-{3-fluoro-{5-(trifluoromethyl)pyridin}-2-yloxy){piperidin}-4-yloxy}buta}-2-yne)-1-piperazine (the full name derived from the CAS number) highlights its potential as a bioactive molecule. The piperazine ring is a common pharmacophore in many drugs due to its ability to interact with biological targets such as enzymes and receptors. The propargyl group (-C≡CH) introduces a reactive site that can be further functionalized, enabling the synthesis of more complex derivatives. Additionally, the fluoro and trifluoromethyl substituents on the pyridine ring enhance the lipophilicity and metabolic stability of the molecule, which are critical factors in drug design.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between this compound and biological targets. Studies have suggested that the fluoro-substituted pyridine moiety may play a crucial role in modulating the binding affinity and selectivity of the molecule towards specific enzymes or receptors. For instance, fluorinated pyridines are known to improve pharmacokinetic properties by increasing metabolic stability and reducing susceptibility to degradation by cytochrome P450 enzymes. This makes 1-ethyl-4-(4-{(1-{3-fluoro-{5-(trifluoromethyl)pyridin}-2-yloxy){piperidin}-4-yloxy}buta}-2-yne)-1-piperazine an attractive scaffold for developing novel therapeutic agents.

The piperidinyl groups present in the structure contribute to the overall solubility and bioavailability of the compound. Piperidine derivatives are widely recognized for their role in central nervous system (CNS) drugs due to their ability to cross the blood-brain barrier efficiently. The combination of piperazine and piperidine rings in this compound may enhance its ability to interact with CNS-related targets, making it a potential candidate for treating neurological disorders. Furthermore, the alkynyl (-C≡CH) functionality provides a versatile handle for further chemical modifications, allowing researchers to explore diverse structural analogs with tailored biological activities.

In vitro studies have begun to uncover the pharmacological potential of this compound. Preliminary experiments suggest that it may exhibit inhibitory activity against certain enzymes or receptors involved in inflammatory pathways, cancer progression, or neurotransmitter regulation. The precise mechanism of action remains under investigation, but the structural features of 1-ethyl-4-(4-{(1-{3-fluoro-{5-(trifluoromethyl)pyridin}-2-yloxy){piperidin}-4-yloxy}buta}-2-yne)-1-piperazine suggest multiple interaction possibilities with biological targets. The fluoro and trifluoromethyl groups, in particular, are known to influence enzyme kinetics by modulating electronic properties and steric hindrance.

The synthesis of this compound represents a significant achievement in organic chemistry due to its complexity and the challenges associated with introducing multiple functional groups while maintaining structural integrity. Modern synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and orthogonal functionalization strategies, have been employed to construct this molecule efficiently. These advancements not only contribute to the availability of this compound for research purposes but also highlight the progress in synthetic organic chemistry that enables the creation of increasingly complex bioactive molecules.

The pharmaceutical industry is increasingly interested in fluorinated compounds due to their favorable pharmacokinetic profiles and improved therapeutic efficacy. The presence of both fluoro and trifluoromethyl substituents in 1{3-fluoro{5(trifluoromethyl)pyridin]-2-yloxy}{piperidin]-4-yloxy}buta{2-yne}-1-piperazine aligns it with this trend, making it a valuable asset in drug discovery pipelines. Companies specializing in medicinal chemistry are actively exploring such molecules as they offer a balance between structural complexity and biological activity, which is essential for developing next-generation therapeutics.

Future research directions may include exploring derivatives of this compound with modified substitution patterns or additional functional groups to optimize biological activity. Techniques such as high-throughput screening (HTS), structure-based drug design (SBDD), and fragment-based drug discovery (FBDD) will be instrumental in identifying lead compounds derived from this scaffold. Additionally, advances in green chemistry principles may influence synthetic routes to make production more sustainable while maintaining high yields and purity standards.

The broader implications of this research extend beyond individual compounds like 25{3-fluoro{5(trifluoromethyl)pyridin]-2-yloxy}{pip{eridin]-4-yloxy}buta{2-yne}-1-pip{erazine} (CAS No. 25{49}06{44}-{8}). They represent progress towards understanding how specific structural features influence biological activity, which is fundamental to rational drug design. As computational tools become more sophisticated, virtual screening methods will likely play an even greater role in identifying promising candidates before experimental validation becomes necessary.

In conclusion,25{3-fluoro{5(trifluoromethyl)pyridin]-2-yloxy}{pip{eridin]-4-yloxy}buta{2-yne}-1-pip{erazine} (CAS No.{25}{49}{06}{44}-{8}) exemplifies how intricate molecular structures can be designed for therapeutic applications through careful consideration of pharmacophores like piperazine,propargyl groups,and fluorinated pyridines.* Its potential as* an* early-stage* drug* candidate* underscores*the importance*of continued research*and innovation*in pharmaceutical chemistry.*By leveraging modern synthetic techniques*and computational methods,*scientists can* further explore*the therapeutic promise*of such molecules,* ultimately leading*to new treatments*for various diseases.